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Compound of Interest

Compound Name:
1,2,3-Trichloro-5-

(trifluoromethyl)benzene

Cat. No.: B1301039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of chlorinated aromatic hydrocarbons in a laboratory setting. These compounds, which

include polychlorinated biphenyls (PCBs), dioxins, and chlorinated benzenes, are recognized

for their persistence in the environment and potential toxicity. Adherence to strict safety

protocols is paramount to protect laboratory personnel and the surrounding environment.

Hazard Identification and Risk Assessment
Chlorinated aromatic hydrocarbons are a class of synthetic organic compounds characterized

by a benzene ring structure with one or more chlorine atoms attached. Many of these

compounds are classified as persistent organic pollutants (POPs) due to their resistance to

degradation.

1.1 Health Hazards:

Exposure to chlorinated aromatic hydrocarbons can occur through inhalation, skin absorption,

and ingestion.[1] Potential health effects range from skin irritation, such as chloracne, to more

severe conditions affecting the liver, reproductive system, and central nervous system.[1]

Several compounds in this class are considered potential human carcinogens.[1]

1.2 Physical and Chemical Hazards:
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While many chlorinated aromatic hydrocarbons are stable compounds, they can decompose

under high temperatures, such as in a fire, to produce highly toxic fumes and gases, including

hydrogen chloride and chlorine.[2] Some are combustible liquids.[2]

Exposure Limits and Physical Properties
The following tables summarize the occupational exposure limits set by various regulatory

bodies and key physical properties for common chlorinated aromatic hydrocarbons.

Table 1: Occupational Exposure Limits for Selected Chlorinated Aromatic Hydrocarbons

Chemical
Name

CAS Number
OSHA PEL (8-
hour TWA)

NIOSH REL
(Up to 10-hour
TWA)

ACGIH TLV (8-
hour TWA)

Polychlorinated

Biphenyls

(PCBs, 42%

Chlorine)

53469-21-9 1 mg/m³ (skin) 0.001 mg/m³ Not Established

Polychlorinated

Biphenyls

(PCBs, 54%

Chlorine)

11097-69-1 0.5 mg/m³ (skin) 0.001 mg/m³ Not Established

o-

Dichlorobenzene
95-50-1 50 ppm (Ceiling) 50 ppm (Ceiling) 25 ppm

p-

Dichlorobenzene
106-46-7 75 ppm

Potential

occupational

carcinogen

10 ppm

1,2,4-

Trichlorobenzene
120-82-1

None

Established
5 ppm (Ceiling) 5 ppm (Ceiling)

1,2,3-

Trichlorobenzene
87-61-6

None

Established

None

Established

None

Established

Table 2: Physical Properties of Selected Chlorinated Aromatic Hydrocarbons
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Chemical
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Vapor
Pressure
(mmHg @
25°C)

o-

Dichlorobenzene
C₆H₄Cl₂ 147.00 180.5 1.5

p-

Dichlorobenzene
C₆H₄Cl₂ 147.00 174 0.6

1,2,4-

Trichlorobenzene
C₆H₃Cl₃ 181.45 213.5 0.05

1,2,3-

Trichlorobenzene
C₆H₃Cl₃ 181.45 218.5 0.03

Safe Handling Procedures
A multi-layered approach to safety is essential when working with chlorinated aromatic

hydrocarbons. This includes engineering controls, administrative controls, and personal

protective equipment.

3.1 Engineering Controls:

Fume Hood: All work with volatile chlorinated aromatic hydrocarbons or procedures that may

generate aerosols must be conducted in a certified chemical fume hood.

Ventilation: Ensure adequate general laboratory ventilation to minimize the accumulation of

vapors.

3.2 Administrative Controls:

Designated Work Area: Establish a designated area for handling chlorinated aromatic

hydrocarbons. Clearly label this area with appropriate warning signs.

Standard Operating Procedures (SOPs): Develop and implement detailed SOPs for all

procedures involving these compounds.
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Training: All personnel handling these materials must receive documented training on the

hazards, safe handling procedures, and emergency protocols.

3.3 Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Viton, Silver Shield/4H, and multi-layer

laminates are generally recommended for chlorinated aromatic hydrocarbons. Always

consult the glove manufacturer's compatibility chart for specific chemicals.

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn when

there is a significant risk of splashing.

Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.

Respirator: For situations with potential for high vapor concentrations or spills, a respirator

with cartridges suitable for organic vapors may be necessary.[3] All respirator use must be in

accordance with a comprehensive respiratory protection program.
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Safe Handling Workflow

Preparation
- Review SDS and SOPs
- Don appropriate PPE

Work in Designated Area
- Use chemical fume hood

- Minimize quantities

Proper Storage
- Tightly sealed containers

- Segregated storage

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Disposal
- Segregate waste streams
- Label waste containers
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Minor Spill Response Major Spill Response

Spill Occurs

Assess Spill
- Identify material

- Estimate quantity

Minor Spill

 Manageable by lab staff 

Major Spill

 Unmanageable 

Alert Personnel Evacuate Area

Don PPE

Contain & Absorb

Collect Waste

Decontaminate Area

Report Spill

Isolate Area

Alert Emergency Services

Provide Information
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Waste Disposal Pathway

Waste Generation
- Unused chemicals

- Contaminated materials

Waste Segregation
- Halogenated vs. non-halogenated

- Liquid vs. solid

Containerization
- Compatible containers

- Tightly sealed

Labeling
- "Hazardous Waste"
- Chemical contents

Temporary Storage
- Designated satellite accumulation area

- Secondary containment

Scheduled Pickup
- Contact Environmental Health & Safety

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. emsl.com [emsl.com]

2. nj.gov [nj.gov]

3. epa.gov [epa.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Laboratory Handling
of Chlorinated Aromatic Hydrocarbons]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301039#laboratory-handling-procedures-for-
chlorinated-aromatic-hydrocarbons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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